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Cat. No.: B091335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the intricate landscape of chemical literature and drug discovery, precise and unambiguous

communication is paramount. The nomenclature of chemical compounds, however, can often

be a source of confusion, with a single molecule being referred to by a multitude of names.

(Methyleneamino)acetonitrile, a versatile building block in organic synthesis, is a prime

example of this challenge. This technical guide provides an in-depth exploration of the various

synonyms, identifiers, and nomenclature associated with this compound, empowering

researchers to navigate the scientific literature with confidence and accuracy. Understanding

the causality behind its synthesis and its chemical properties is crucial for its effective

application in research and development.

Core Chemical Identity
At its core, (Methyleneamino)acetonitrile is an organic compound featuring a nitrile group and

a methyleneamino group. Its unique structure makes it a valuable reagent in the formation of

nitrogen-containing compounds.[1]

Molecular Formula: C₃H₄N₂[2]

Molecular Weight: 68.08 g/mol [2]
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Chemical Structure:
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IUPAC/Systematic Names

Common/Trivial Names

Abbreviations/Codes

(Methyleneamino)acetonitrile

2-(Methyleneamino)acetonitrile

2-(Methylideneamino)acetonitrile

Acetonitrile, (methyleneamino)-

Methyleniminoacetonitrile

N-Methyleneglycinonitrile

α-Hydroformamine cyanide

Methyleneglycinonitrile

MAAN

USAF DO-5

NSC 3486 / 57883 / 128385
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Start: Prepare Reactants

Dissolve ammonium chloride in aqueous formaldehyde solution.

Cool the mixture to below 20°C using an ice bath.

Slowly add a solution of sodium cyanide while maintaining the low temperature.

Concurrently, add glacial acetic acid to keep the pH below 6.

Continue stirring for 1.5 hours after addition is complete.

Filter the precipitated product.

Wash the product with water and dry.

End: Pure (Methyleneamino)acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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